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Compound of Interest

Compound Name: Ethacure 300

Cat. No.: B8083435

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations for handling
Ethacure 300 in a laboratory setting. The following sections detail the material's properties,
potential hazards, recommended handling procedures, and emergency protocols to ensure a
safe research environment.

Chemical and Physical Properties

Ethacure 300 is a liquid aromatic diamine curative, primarily composed of
dimethylthiotoluenediamine (DMTDA).[1] It is recognized for its utility as a curative for
polyurethane cast elastomers and as a chain extender in various molding and coating
applications.[2][3] While effective in these roles, its chemical nature necessitates careful
handling in a laboratory environment.

A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Ethacure 300
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Property

Value

Appearance

Clear to light amber, low viscosity liquid[4]

Chemical Name

di-(methylthio)toluenediamine[5]

CAS Number 106264-79-3[1]

Molecular Weight 214.36 g/mol [1]

Boiling Point 353 °C (667 °F)[1][4]

Density 1.21 g/cm3 @ 20 °C (68 °F)[1][2]
Flash Point 176 °C (349 °F)[2]

Viscosity 420 cps @ 25 °C (77 °F)[4]

Vapor Pressure

<1Pa@ 25 °C (77 °F)[2]

Water Solubility

1.0 g/L[1]

Health and Safety Data

Ethacure 300 presents several health hazards that require stringent safety measures in a

laboratory setting. It is harmful if swallowed or in contact with skin, causes serious eye irritation,

and may lead to organ damage through prolonged or repeated exposure.[6][7]

Table 2: Summary of Toxicological Data
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Hazard Classification

Description

Acute Oral Toxicity

Category 4: Harmful if swallowed.[5] LD50 (rat):
485 mg/kg.[8]

Skin Irritation

Irritating to skin.[9]

Eye Irritation

Irritating to eyes.[9]

Skin Sensitization

May cause an allergic skin reaction.[5]

Specific Target Organ Toxicity

May cause damage to organs through
prolonged or repeated exposure.[6] Liver and
kidney effects have been observed in laboratory

animals.[9]

Aquatic Toxicity

Very toxic to aquatic life with long-lasting effects.

[5]L6]

Experimental Protocols for Safe Laboratory

Handling

The following protocols are designed to ensure the safe handling of Ethacure 300 during
laboratory procedures. Adherence to these guidelines is critical to minimize exposure and

prevent accidents.

Personal Protective Equipment (PPE) Protocol

Proper selection and use of PPE are the first line of defense against chemical exposure. The

following workflow outlines the mandatory PPE for handling Ethacure 300.
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Personal Protective Equipment (PPE) Workflow

Is there a risk of
vapor or aerosol
generation? Yes

Wear Chemical-Resistant
Gloves (e.g., Nitile,
Breakthrough >480 min)

Wear Chemical
Safety Goggles or
Face Shield

Proceed with
Laboratory Work

Start: Prepare to
Handle Ethacure 300

Wear a Lab Coat or
Chemical-Resistant Apron

Use a NIOSH-approved
Respirator with an
Appropriate Filter
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General Handling and Storage Protocol

Receive Ethacure 300
Container

Inspect Container for
Damage or Leaks

Leak Detected

Store in a Cool, Dry,
Well-Ventilated Area

Follow Spill

Cleanup Protocol

Blanket with Dry
Nitrogen Before Sealing

Use in a Well-Ventilated
Area or with Local
Exhaust Ventilation

Avoid Contact with
Incompatible Materials,
Heat, and Ignition Sources

Keep Container
Tightly Sealed
When Not in Use

End of Handling
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Spill Management Workflow

Spill of
Ethacure 300 Occurs

Evacuate the Immediate
Area and Alert Colleagues

Increase Ventilation
to the Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill with
Inert Absorbent Material
(Sand, Earth, Vermiculite)

Collect Absorbed Material
into a Labeled Hazardous
Waste Container

Decontaminate the Spill
Area with Soap and Water

Dispose of Waste Through a
Licensed Hazardous Waste
Disposal Company

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Albemarle E300, ETHACURE 300 Curative - Coating Addtives Manufacurer
[irocoatingadditive.com]

. univarsolutions.com [univarsolutions.com]
. specialchem.com [specialchem.com]

. media.erapol.com.au [media.erapol.com.au]

2
3
4
e 5. media.erapol.com.au [media.erapol.com.au]
6. benchchem.com [benchchem.com]
7. biapur.ru [biapur.ru]
8. sauereisen.com [sauereisen.com]

9. martin-employees.com [martin-employees.com]

 To cite this document: BenchChem. [Ethacure 300: A Comprehensive Technical Guide to
Laboratory Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8083435#health-and-safety-data-for-ethacure-300-
handling-in-a-lab-environment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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